4-(Iodomethyl)piperidine;hydroiodide

• IUPAC Name: 4-(iodomethyl)piperidine;hydroiodide
• InChI: InChI=1S/C6H12IN.HI/c7-5-6-1-3-8-4-2-6;/h6,8H,1-5H2;1H
• InChI Key: BJFVNSPGFGLFBH-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CI.I
• Molecular Formula: C6H13I2N
• Molecular Weight: 352.98 g/mol

Description

4-(Iodomethyl)piperidine;hydroiodide is a chemical compound with the molecular formula C6H13I2N and a molecular weight of 352.986. It is a derivative of piperidine, which is a six-membered heterocyclic compound including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Synthesis Analysis

Piperidine derivatives are synthesized through various intra- and intermolecular reactions. For instance, piperidine synthesis can occur through the intramolecular 6-endo-dig reductive hydroamination/cyclization cascade of alkynes. The reaction proceeds via acid-mediated alkyne functionalization with enamine formation, which generates an iminium ion. Subsequent reduction leads to piperidine formation.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Chemical Reactions Analysis

Piperidines play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Physical And Chemical Properties Analysis

Piperidine is a clear, colorless liquid that has a characteristic odor. It is miscible with water and many organic solvents, indicating its highly polar nature.

Safety and Hazards

Piperidine is a corrosive substance and can cause severe burns and eye damage. The vapors of piperidine can cause respiratory irritation. Therefore, when working with piperidine, it’s essential to use appropriate personal protective equipment, including gloves and eye protection.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives. This review is designed to help both novice researchers taking their first steps in this field and experienced scientists looking for suitable substrates for the synthesis of biologically active piperidines.